Cas no 2171928-56-4 (3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid
• CAS No: 2171928-56-4
• MF: C₁₇H₂₃NO₄S
• MW: 337.433823823929
• CID: 6422944
• PubChem ID: 165807427
• Update Time: 2025-08-04

3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(thian-3-yl)butanoic acid
• 2171928-56-4
• EN300-1287552

• Inchi： 1S/C17H23NO4S/c1-17(10-15(19)20,14-8-5-9-23-12-14)18-16(21)22-11-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3,(H,18,21)(H,19,20)
• InChI Key： VXQZYOQLXPZMSY-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.13477939g/mol
• Monoisotopic Mass: 337.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid

3-{(Benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid: A Comprehensive Overview

The compound with CAS No. 2171928-56-4, commonly referred to as 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino group, and a thian-3-yl moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and material science.

Benzyloxy groups are often used in organic synthesis as protecting groups for hydroxyl functionalities. In this compound, the benzyloxy group is attached to the carbonyl group, forming a benzyloxycarbonyl (Cbz) moiety. This group is known for its stability under basic conditions and its ability to be selectively removed under acidic conditions, making it highly useful in peptide synthesis. The presence of the Cbz group in this compound suggests its potential role in protecting amino functionalities during multi-step synthetic processes.

The thian-3-yl group, on the other hand, introduces sulfur into the molecule, which can significantly influence the compound's electronic properties and reactivity. Thiols and thioethers are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and additions. In this compound, the thian-3-yl group may contribute to the molecule's stability and solubility properties, which are critical factors in drug delivery systems.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various methodologies to synthesize 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid, including multi-component reactions and stepwise synthesis. These studies have highlighted the importance of stereochemistry in determining the compound's biological activity. For instance, the stereochemical configuration at the chiral center can significantly influence the molecule's interaction with biological targets such as enzymes or receptors.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting various disease states. Its ability to modulate specific biological pathways makes it a candidate for further exploration in drug discovery programs. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with potential biological targets, providing insights into its mechanism of action.

In terms of physical properties, 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid exhibits interesting behavior under different conditions. Its solubility profile has been studied extensively, with findings indicating that it has moderate solubility in organic solvents such as dichloromethane and ethyl acetate. This property is advantageous for its use in organic reactions where solubility is a critical factor.

The stability of this compound under various storage conditions has also been evaluated. Studies have shown that it remains stable under normal storage conditions but may degrade under harsh acidic or basic conditions. This information is crucial for its handling and storage during synthetic processes.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid to improve yield and reduce costs. Additionally, efforts are being made to explore its potential applications in areas such as catalysis and materials science. The integration of this compound into polymer systems has shown promise in enhancing material properties such as thermal stability and mechanical strength.

In conclusion, CAS No. 2171928-56-4, or 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)butanoic acid, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as an important molecule for future research and development.